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Compound of Interest

Compound Name: Psb-KD107

Cat. No.: B10794380

Audience: Researchers, scientists, and drug development professionals.
Introduction

Psb-KD107 is a potent and selective non-lipid agonist for the G protein-coupled receptor
GPR18, an orphan receptor that has garnered interest as a therapeutic target.[1][2][3] With a
molecular formula of C20H22NeO2 and a molecular weight of approximately 378.44 g/mol , Psh-
KD107 is supplied as a crystalline solid.[1][4] Proper dissolution is a critical first step for any in
vitro or in vivo experiment to ensure accurate, reproducible, and meaningful results. Like many
small molecule inhibitors and agonists, Psb-KD107 exhibits poor solubility in aqueous
solutions, necessitating the use of organic solvents to prepare stock solutions. This document
provides detailed protocols and recommendations for dissolving and handling Psb-KD107.

Recommended Solvents and Solubility Data

Psb-KD107 is soluble in organic solvents and sparingly soluble in aqueous buffers. The
primary recommended solvents for creating high-concentration stock solutions are Dimethyl
Sulfoxide (DMSO) and Dimethyl Formamide (DMF). For experiments in aqueous media, a
serial dilution from a concentrated organic stock solution is the standard procedure.

Table 1: Quantitative Solubility of Psh-KD107
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Approximate

Solvent/Vehicle Concentration . Notes
Molarity
Use high-purity,
DMSO ~2 mg/mL ~5.28 mM
anhydrous grade.
DMF ~2 mg/mL ~5.28 mM Purge with inert gas.
1:4 DMSO:PBS (pH Prepared by diluting a
~0.2 mg/mL ~0.53 mM
7.2) DMSO stock.
A readily achievable
DMSO 10 mM 10 mM

stock concentration.

Note: Molarity calculated using a molecular weight of 378.44 g/mol .

Experimental Protocols

Protocol 1: Preparation of a 10 mM High-Concentration

Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution, which can be stored

for long periods and used to make fresh working solutions.

Materials:

Psb-KD107 (crystalline solid)

Analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials
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e Weighing the Compound: Carefully weigh the desired amount of solid Psh-KD107 powder.
For example, to make 1 mL of a 10 mM stock solution, weigh out 3.78 mg of Psb-KD107.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
compound. To prepare a 10 mM solution with 3.78 mg of Psb-KD107, add 1 mL of DMSO.

 Dissolution:
o Tightly cap the vial and vortex vigorously for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution to ensure no solid particles remain.

o If the compound does not fully dissolve, briefly sonicate the solution in a water bath for 5-
10 minutes or gently warm the solution to 37°C.

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term stability. The solid compound is stable
for at least four years when stored at -20°C.

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock

This protocol details the dilution of the concentrated DMSO stock into an aqueous buffer for
immediate use in cellular or biochemical assays.

Materials:

e 10 mM Psb-KD107 stock solution in DMSO (from Protocol 1)

» Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)
 Sterile dilution tubes

Procedure:
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e Thaw Stock Solution: Thaw a single aliquot of the 10 mM Psbh-KD107 stock solution at room
temperature.

» Serial Dilution (Recommended): To prevent precipitation, it is best to perform an intermediate
dilution of the stock in DMSO before the final dilution into the aqueous buffer.

 Final Dilution: Add the required volume of the DMSO stock (or intermediate dilution) to the
agueous buffer. For example, to make 1 mL of a 10 uM working solution, add 1 pL of the 10
mM stock solution to 999 uL of the aqueous buffer.

e Mixing: Immediately after adding the DMSO stock to the aqueous buffer, mix the solution
thoroughly by gentle vortexing or by inverting the tube several times.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the assay is low
(typically <0.5%) to avoid solvent-induced artifacts or toxicity. Always include a vehicle
control (aqueous buffer with the same final DMSO concentration) in your experiments.

« Stability: Aqueous solutions of Psh-KD107 are not recommended for storage for more than
one day. Prepare fresh working solutions for each experiment.

Visualization of Experimental Workflow

The following diagram outlines the general workflow for preparing Psb-KD107 solutions.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b10794380?utm_src=pdf-body
https://www.benchchem.com/product/b10794380?utm_src=pdf-body
https://www.benchchem.com/product/b10794380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10794380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Start: Psb-KD107
(Solid)

'

1. Weigh Compound

'

(e.g., Anhydrous DMSO)

2. Select Solvent

'

Calculated Concentration

3. Add Solvent to

'

4. Dissolve Compound

(Vortex / Sonicate)

Stock Solution

6. Aliquot & Store
(-20°C or -80°C)

Fully Dissolved?

5. High-Concentration

No

\J

Troubleshoot:
- Gentle Warming
- Sonication

7. Prepare Aqueous
Working Solution

'

Dilute Stock into
Agqueous Buffer

Final Working Solution
(Use Immediately)

Click to download full resolution via product page

Caption: Workflow for preparing Psb-KD107 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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